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Compound of Interest

Compound Name: NICKEL TARTRATE

Cat. No.: B1611676 Get Quote

This guide provides a detailed comparison of the stability of nickel tartrate with other common

nickel salts, namely nickel sulfate, nickel chloride, and nickel nitrate. The information is

intended for researchers, scientists, and professionals in drug development who require an

objective assessment of these compounds. The data presented is compiled from various

scientific sources, and while direct comparisons under identical experimental conditions are

limited, this guide offers a valuable overview of their relative stabilities.

Data Presentation: A Comparative Overview
The following tables summarize the key stability parameters for nickel tartrate and other nickel

salts. It is important to note that the values have been collated from different studies, and

therefore, the experimental conditions may not be directly comparable.

Table 1: Comparative Solubility of Nickel Salts in Water
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Nickel Salt Formula
Molar Mass (
g/mol )

Solubility in
Water ( g/100
mL)

Reference

Nickel Tartrate NiC₄H₄O₆ 206.78
Moderately

soluble

Nickel Sulfate

Hexahydrate
NiSO₄·6H₂O 262.85 62.5 (at 20°C)

Nickel Chloride

Hexahydrate
NiCl₂·6H₂O 237.69 254 (at 20°C)

Nickel Nitrate

Hexahydrate
Ni(NO₃)₂·6H₂O 290.79 238.5 (at 20°C)

Table 2: Comparative Thermal Stability of Nickel Salts

Nickel Salt
Decomposition
Products

General
Observations

Reference

Nickel Tartrate

Nickel Oxide (NiO),

CO₂, H₂O, and other

organic volatiles

Decomposes upon

heating.

Nickel Sulfate

Hexahydrate

Loses water of

hydration, then

decomposes to NiO

and SO₃ at higher

temperatures.

Anhydrous salt is

more stable than the

hydrate.

Nickel Chloride

Hexahydrate

Loses water of

hydration upon

heating.

The anhydrous salt

sublimes at 973 °C.

Nickel Nitrate

Hexahydrate

Decomposes to Nickel

Oxide (NiO), nitrogen

oxides, and oxygen.

Decomposes at a

lower temperature

compared to sulfate

and chloride.
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Table 3: Stability Constants of Nickel Complexes

For simple salts like nickel sulfate, chloride, and nitrate, which are strong electrolytes, the nickel

ion (Ni²⁺) fully dissociates in water. Therefore, the concept of a stability constant for the salt

itself is not applicable. The stability constant becomes relevant when the nickel ion forms a

complex with a ligand, such as the tartrate anion.

Complex Log K₁
Experimental
Conditions

Reference

Nickel Tartrate

([Ni(C₄H₄O₆)])
~3-4

Varies depending on

ionic strength and

temperature.

Nickel Oxalate

([Ni(C₂O₄)])
4.4 ± 0.1

I = 0.1 mol·L⁻¹

NaClO₄, p[H] = 8.6, 22

± 1 °C

Nickel Carbonate

([NiCO₃])
4.2 ± 0.3

Extrapolated to zero

ionic strength.

Experimental Protocols
Below are detailed methodologies for key experiments used to determine the stability of nickel

salts.

Thermogravimetric Analysis (TGA) for Thermal Stability
Objective: To determine the thermal decomposition profile of a nickel salt.

Apparatus: Thermogravimetric Analyzer.

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of the nickel salt into a ceramic or platinum

TGA pan.

Instrument Setup:
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Place the pan in the TGA furnace.

Set the heating rate, typically 10 °C/min.

Set the temperature range, for example, from room temperature to 1000 °C.

Set the atmosphere, usually an inert gas like nitrogen or an oxidative one like air, at a

constant flow rate (e.g., 50 mL/min).

Data Acquisition: Initiate the heating program and record the mass loss of the sample as a

function of temperature.

Data Analysis:

Plot the percentage of weight loss versus temperature to obtain the TGA curve.

The onset temperature of a weight loss step indicates the beginning of a decomposition

event.

The final residual mass can be used to identify the final decomposition product (e.g., NiO).

Potentiometric Titration for Determination of Stability
Constants
Objective: To determine the formation constant of a nickel complex (e.g., nickel tartrate).

Apparatus:

Potentiometer with a glass electrode and a reference electrode.

Constant temperature bath.

Burette.

Titration vessel.

Reagents:

Solution of Ni²⁺ ions (from a highly soluble salt like Ni(NO₃)₂).
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Solution of the ligand (e.g., sodium tartrate).

Standardized solution of a strong base (e.g., NaOH).

Inert electrolyte to maintain constant ionic strength (e.g., KNO₃).

Standardized solution of a strong acid (e.g., HNO₃) for electrode calibration.

Procedure:

Electrode Calibration: Calibrate the glass electrode using standard buffer solutions.

Titration:

In a thermostated titration vessel, place a known volume of a solution containing the Ni²⁺

ions and the tartrate ligand at a specific ratio.

Add a known concentration of an inert electrolyte to maintain constant ionic strength.

Titrate this solution with a standardized solution of NaOH.

Record the pH (or mV) reading after each addition of the titrant.

Data Analysis:

Plot the pH versus the volume of NaOH added to obtain the titration curve.

The stability constants are calculated from the titration data using specialized software that

analyzes the protonation equilibria of the ligand and the complex formation equilibria.

Visualizations
Experimental Workflow for Thermogravimetric Analysis
(TGA)
Caption: Workflow for determining the thermal stability of nickel salts using TGA.

Logical Relationship of Nickel Salt Stability

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Factors influencing the overall stability of a nickel salt.

To cite this document: BenchChem. [Stability of Nickel Tartrate Compared to Other Nickel
Salts: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1611676#stability-comparison-of-nickel-tartrate-with-
other-nickel-salts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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